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Compound of Interest

Compound Name: Vinyl palmitate

Cat. No.: B1583765 Get Quote

Vinyl Palmitate: A Technical Guide
This guide provides an in-depth overview of vinyl palmitate, also known as hexadecanoic

acid, ethenyl ester, tailored for researchers, scientists, and professionals in drug development.

It covers the fundamental physicochemical properties, experimental protocols, and relevant

biochemical context.

Core Physicochemical Data
Vinyl palmitate is the ester formed from palmitic acid and vinyl alcohol. Its properties are

summarized below.

Property Value Source

Molecular Formula C₁₈H₃₄O₂ [1][2][3][4]

Molecular Weight 282.46 g/mol [1][2][4]

CAS Number 693-38-9 [1][2]

Melting Point 22 °C [4][5]

Boiling Point 354.6 °C at 760 mmHg [4]

Density 0.871 g/cm³ [4]

Molecular Structure and Composition
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Vinyl palmitate is comprised of a saturated 16-carbon fatty acid (palmitic acid) linked to a vinyl

group through an ester bond. This structure imparts both lipophilic and reactive characteristics

to the molecule.
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Molecular Composition of Vinyl Palmitate

Experimental Protocols
The synthesis and analysis of vinyl palmitate are crucial for its application in research and

development. Below are detailed methodologies for common experimental procedures.

Synthesis of Vinyl Palmitate via Transvinylation
This protocol describes the synthesis of vinyl palmitate from palmitic acid and vinyl acetate, a

common and efficient method.

Materials:

Palmitic acid

Vinyl acetate (in excess, serves as both reactant and solvent)

Palladium (II) acetate catalyst

Sodium bicarbonate solution
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Anhydrous magnesium sulfate

Hexane

Ethyl acetate

Procedure:

In a round-bottom flask, dissolve palmitic acid in an excess of vinyl acetate.

Add a catalytic amount of Palladium (II) acetate.

Heat the mixture to reflux and monitor the reaction progress using thin-layer chromatography

(TLC).

Upon completion, cool the reaction mixture to room temperature.

Neutralize the mixture by washing with a saturated sodium bicarbonate solution.

Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude product by column chromatography on silica gel, using a hexane-ethyl

acetate gradient as the eluent, to yield pure vinyl palmitate.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a standard analytical technique to determine the purity and identity of vinyl
palmitate.

Instrumentation:

Gas chromatograph equipped with a capillary column (e.g., DB-5ms).
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Mass spectrometer detector.

Procedure:

Sample Preparation: Dissolve a small amount of vinyl palmitate in a suitable volatile

solvent, such as hexane or dichloromethane.

Injection: Inject a 1 µL aliquot of the sample solution into the GC inlet, which is heated to

ensure rapid volatilization.

Separation: The components of the sample are separated on the capillary column based on

their boiling points and interactions with the stationary phase. A typical temperature program

would be:

Initial temperature: 150°C, hold for 2 minutes.

Ramp: Increase to 250°C at a rate of 10°C/minute.

Final hold: Hold at 250°C for 10 minutes.

Detection: As the separated components elute from the column, they enter the mass

spectrometer, where they are ionized and fragmented. The mass-to-charge ratio of these

fragments is detected.

Data Analysis: The resulting mass spectrum is compared to a library of known spectra to

confirm the identity of vinyl palmitate. The retention time from the gas chromatogram

provides an indication of its purity.
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GC-MS Analysis Workflow

Sample Preparation
(Dissolve in Solvent)

Injection
(Volatilization)

GC Separation
(Capillary Column)

MS Detection
(Ionization & Fragmentation)

Data Analysis
(Spectrum Matching)

Click to download full resolution via product page

Workflow for GC-MS Analysis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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